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Compound of Interest

Compound Name: 3-Methylcyclopentanone

Cat. No.: B121447

An In-depth Technical Guide to 3-
Methylcyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
spectroscopic properties of 3-Methylcyclopentanone. It includes detailed experimental
protocols and safety information to support its application in research and development.

Core Physical and Chemical Properties

3-Methylcyclopentanone is a flammable, colorless to pale yellow liquid ketone.[1][2] It is a
chiral compound and a metabolite used in the synthesis of various pharmaceutical derivatives.

[3IT41[5][6]

Table 1: Physical and Chemical Properties of 3-Methylcyclopentanone
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Property Value Source(s)
Molecular Formula CeH100 [1107]
Molecular Weight 98.14 g/mol [1][3]
CAS Number 1757-42-2 [7]
Appearance C.:Ieér colorless to pale yellow (21l
liquid
Boiling Point 141.6 - 145 °C [9]
Density 0.913 g/mL at 25 °C [10][9]
Refractive Index 1.434 at 20 °C [10][9]
Flash Point 34 - 36.67 °C (93.2 - 98.0 °F)
Solubility Soluble in water.[10][11]
Vapor Pressure 5.8 mmHg at 25 °C (estimated) [10]
IUPAC Name 3-methylcyclopentan-1-one [1]
Synonyms Cyclopentanone, 3-methyl-; 7110]

DL-3-methylcyclopentanone

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and conformational analysis of 3-

Methylcyclopentanone.

e Nuclear Magnetic Resonance (NMR): 1H NMR spectra for 3-Methylcyclopentanone are

available and serve as a primary tool for structural confirmation.[12]

« Infrared (IR) Spectroscopy: IR spectra are available, typically showing a strong absorption

band characteristic of the ketone (C=0) functional group.[13]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for

molecular weight confirmation and fragmentation analysis.[7]
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o Circular Dichroism (CD): As a chiral ketone, 3-Methylcyclopentanone's chiroptical
properties have been studied extensively using temperature-dependent electronic circular
dichroism (CD) and vibrational circular dichroism (VCD).[14][15] These studies provide
insights into the conformational equilibrium between its axial-methyl and equatorial-methyl
isomers.[14][15]

Experimental Protocols

3.1. Synthesis of 3-Methylcyclopentanone from 5-Hydroxymethylfurfural
This method provides a synthetic route using a readily available starting material.[16]

o Step 1: Materials Charging: Add the raw material (5-hydroxymethyl furfural), a supported
catalyst, and solvent (water) into a high-pressure reaction kettle. The supported catalyst
consists of a noble metal (such as palladium, platinum, or ruthenium) on a carrier like silica,
activated carbon, or alumina.[16]

o Step 2: Reaction Setup: Seal the reactor and purge the air by introducing hydrogen gas.
Pressurize the reactor with hydrogen to a final pressure of 1-8 MPa.[16]

o Step 3: Catalytic Hydrogenation: Heat the mixture to a reaction temperature of 120-250 °C
and maintain it for 3-8 hours with constant stirring.[16]

o Step 4: Post-Reaction Treatment: After the reaction is complete, cool the mixture and filter
the reaction solution to recover the catalyst for reuse.[16]

o Step 5: Extraction and Purification: Perform a liquid-liquid extraction on the filtrate using an
organic solvent like ether. Separate the organic phase and purify it by distillation under
normal pressure.[16]

o Step 6: Product Collection: Collect the fraction that distills at 142-147 °C to obtain the final
product, 3-Methylcyclopentanone. The reported yield for this process is approximately
70.3%.[16]
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Synthesis Workflow of 3-Methylcyclopentanone
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Caption: Synthesis Workflow of 3-Methylcyclopentanone.
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3.2. Conformational Analysis via Circular Dichroism (CD) Spectroscopy

This protocol describes the method used to study the conformational isomers of (R)-(+)-3-
methylcyclopentanone.[14]

e Step 1: Sample Preparation: Prepare a solution of (R)-3-methylcyclopentanone in the
desired solvent. A typical concentration used is 2.6 x 10~2 M. The compound and all solvents
should be of high purity and used as received.[14]

e Step 2: Instrumentation: Utilize a temperature-controlled CD spectrometer (e.g., Aviv model
202 series) equipped with quartz cuvettes.[14]

» Step 3: Data Acquisition: Record the CD spectra across the desired wavelength range,
focusing on the n - 1T* electronic transition.[14]

o Step 4: Temperature Variation: Obtain spectra at various temperatures. As the temperature is
raised, the equilibrium between the equatorial and axial conformers shifts, which is observed
as a change in the CD signal intensity.[14]

o Step 5: Data Analysis: Analyze the temperature-dependent spectral data to calculate the
enthalpy (AH) and entropy (AS) differences between the conformers, providing a
thermodynamic profile of the conformational equilibrium.[14]
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Experimental Workflow for CD Spectroscopy
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Caption: Workflow for Conformational Analysis via CD Spectroscopy.

Safety and Handling

3-Methylcyclopentanone is classified as a flammable liquid and vapor (GHS Hazard H226).[1]
[11]

+ Handling: Keep away from heat, sparks, open flames, and other ignition sources.[11] Use
non-sparking tools and take precautionary measures against static discharge.[17] Handle in
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a well-ventilated area.[17]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[17]

o Storage: Store in a cool, well-ventilated place in a tightly closed container.[6][17] The
recommended storage class is for flammable liquids.

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Waste is typically classified as hazardous.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-Methylcyclopentanone | C6H100 | CID 15650 - PubChem [pubchem.ncbi.nim.nih.gov]
. 3-Methylcyclopentanone - Hazardous Agents | Haz-Map [haz-map.com]

. biosynth.com [biosynth.com]

. 3-Methylcyclopentanone | 1757-42-2 [chemicalbook.com]

. 3-Methylcyclopentanone | CymitQuimica [cymitquimica.com]

. Page loading... [guidechem.com]

. Cyclopentanone, 3-methyl- [webbook.nist.gov]

°
o ~ » &) EaN w N -

. 3-Methylcyclopentanone, 99% 1 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

o 9. 3-FAEIAKAEN 99% | Sigma-Aldrich [sigmaaldrich.com]

e 10. (¥)-3-methyl cyclopentanone, 1757-42-2 [thegoodscentscompany.com]

o 11. fishersci.co.uk [fishersci.co.uk]

e 12. 3-Methylcyclopentanone(1757-42-2) 1H NMR spectrum [chemicalbook.com]

e 13. 3-Methylcyclopentanone, (+)- | C6H100 | CID 637894 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL04940&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL04940&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/3-methylcyclopentanone-dic9343.html
https://www.fishersci.com/store/msds?partNumber=AAL04940&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.benchchem.com/product/b121447?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclopentanone
https://haz-map.com/Agents/13517
https://www.biosynth.com/p/FM05641/1757-42-2-3-methylcyclopentanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7374595.htm
https://cymitquimica.com/products/TR-M294720/1757-42-2/3-methylcyclopentanone/
https://www.guidechem.com/encyclopedia/3-methylcyclopentanone-dic9343.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H10O/c1-5-2-3-6(7)4-5/h5H,2-4H2,1H3
https://www.thermofisher.com/order/catalog/product/L04940.03
https://www.thermofisher.com/order/catalog/product/L04940.03
https://www.sigmaaldrich.com/HK/zh/product/aldrich/157643
https://www.thegoodscentscompany.com/data/rw1135111.html
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.chemicalbook.com/SpectrumEN_1757-42-2_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/637894
https://pubchem.ncbi.nlm.nih.gov/compound/637894
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. pubs.acs.org [pubs.acs.org]
e 15. researchgate.net [researchgate.net]

e 16. CN103086858A - Synthetic method of 3-methyl-cyclopentanone - Google Patents
[patents.google.com]

e 17. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [physical and chemical properties of 3-
Methylcyclopentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121447#physical-and-chemical-properties-of-3-
methylcyclopentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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